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Compound of Interest

Compound Name:
3-methoxy-1H-pyrrole-2-

carbaldehyde

CAS No.: 54764-96-4

Cat. No.: B3353482

Get Quote

Chemical Identity & Physicochemical Profile
3-Methoxypyrrole-2-carboxaldehyde (also known as 3-methoxy-1H-pyrrole-2-carbaldehyde)

is a rare, electron-rich pyrrole derivative. It serves as a "privileged scaffold" in the synthesis of

prodiginines (e.g., Prodigiosin) and other bioactive marine alkaloids like stemofoline. Unlike its

more common isomer, pyrrole-2-carboxaldehyde, the 3-methoxy variant is highly sensitive to

oxidation and requires specific handling protocols.
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Property Data

CAS Number 54764-96-4

PubChem CID
Not indexed as a standalone parent CID;

Search via SMILES

IUPAC Name 3-methoxy-1H-pyrrole-2-carbaldehyde

Molecular Formula C₆H₇NO₂

Molecular Weight 125.13 g/mol

SMILES COC1=C(C=O)NC=C1

Appearance
White to pale brown crystalline solid (darkens

upon air exposure)

Solubility
Soluble in DMSO, MeOH, CHCl₃; Sparingly

soluble in water

Stability
Air-sensitive; prone to oxidation.[1][2][3] Store

under inert gas (Ar/N₂) at -20°C.

Synthetic Pathways
The synthesis of 3-methoxypyrrole-2-carboxaldehyde is non-trivial due to the electron-donating

methoxy group, which activates the ring toward over-oxidation or polymerization. The most

authoritative method is the photochemical ring contraction of pyridine-N-oxides, developed by

the Overman group.

Method A: Photochemical Ring Contraction (The
Overman Rearrangement)
This method is preferred for its regioselectivity, directly yielding the 2-formyl-3-substituted

pyrrole skeleton from readily available pyridine precursors.

Mechanism: Irradiation of 4-methoxypyridine-N-oxide generates an unstable oxaziridine

intermediate, which undergoes ring contraction to a hydroxypyrrole intermediate, followed by

tautomerization to the aldehyde.
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Catalyst: Copper(II) sulfate (CuSO₄) is essential to scavenge nitrene byproducts and

stabilize the transition state.

Method B: Vilsmeier-Haack Formylation
Direct formylation of 3-methoxypyrrole is possible but often suffers from poor regiocontrol (C2

vs. C5 formylation) and stability issues of the starting material.

Reagents: POCl₃ / DMF.[3]

Limitation: Requires N-protection (e.g., TIPS or Boc) to prevent polymerization during the

reaction.

Visualization: Photochemical Synthesis Workflow
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Caption: Photochemical ring contraction of 4-methoxypyridine-N-oxide to yield 3-

methoxypyrrole-2-carboxaldehyde.

Experimental Protocol
Protocol: Photochemical Synthesis of 3-Methoxypyrrole-2-carboxaldehyde Adapted from

Overman et al. and related literature.

Reagents:

4-Methoxypyridine-N-oxide (1.0 equiv)
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Copper(II) Sulfate pentahydrate (CuSO₄·5H₂O) (1.0 equiv)

Solvent: Distilled Water / Methanol (10:1 v/v)

Procedure:

Dissolution: Dissolve 4-methoxypyridine-N-oxide (5.0 g) and CuSO₄·5H₂O (10.0 g) in 2 L of

degassed water/methanol mixture. The dilute condition is critical to prevent intermolecular

side reactions.

Irradiation: Place the solution in a quartz immersion well reactor equipped with a water-

cooled jacket. Irradiate with a medium-pressure mercury lamp (450W) for 4–6 hours under a

stream of Argon.

Monitoring: Monitor consumption of the N-oxide by TLC (MeOH/DCM 1:9). The spot for the

N-oxide (polar) should disappear, replaced by a less polar aldehyde spot.

Extraction: Saturate the aqueous solution with NaCl and extract exhaustively with

Chloroform (CHCl₃) (5 x 200 mL). Note: Ethyl acetate is less effective due to the compound's

water solubility.

Purification: Dry organic layers over Na₂SO₄, concentrate in vacuo at low temperature

(<30°C). Purify via flash chromatography on silica gel (Eluent: Hexanes/EtOAc 3:1).

Storage: Isolate the product as a pale solid. Store immediately at -20°C under Argon.

Applications in Drug Development
3-Methoxypyrrole-2-carboxaldehyde is a "linchpin" intermediate for synthesizing Prodiginines, a

class of tripyrrolic natural products with potent immunosuppressive and anticancer activities.

Prodigiosin Synthesis (Ring B Precursor)
In the total synthesis of Prodigiosin, this aldehyde serves as the precursor for Ring B. It is

typically condensed with a pyrrolinone (Ring A) or coupled via Suzuki cross-coupling after

halogenation.

Key Reaction: Acid-Catalyzed Condensation
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The aldehyde group at C2 is highly reactive toward nucleophilic attack by other pyrroles (e.g.,

2,4-dimethylpyrrole) to form dipyrromethene salts, which are the core chromophores of these

dyes.
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Caption: Diverse synthetic utility of 3-methoxypyrrole-2-carboxaldehyde in bioactive alkaloid

construction.

Safety & Handling (MSDS Summary)
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).

Storage:Critical. The compound is prone to autoxidation to the carboxylic acid or

decomposition to black tars.

Short-term: Keep in solution (DCM/CHCl₃) if using within hours.

Long-term: Solid state, -20°C, under Argon/Nitrogen atmosphere.

Disposal: Treat as hazardous organic waste containing nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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